Cas no 1805010-63-2 (3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine
• CAS No: 1805010-63-2
• MF: C₇H₂BrF₂IN₂
• MW: 358.909459590912
• CID: 4859770
• Update Time: 2025-10-28

3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine

• Inchi： 1S/C7H2BrF2IN2/c8-6-4(1-12)13-2-3(11)5(6)7(9)10/h2,7H
• InChI Key： YTWCRPKZZOWLIJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805010-63-2)

3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805010-63-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This halogenated pyridine derivative is characterized by its unique molecular structure, which includes bromine, iodine, cyano, and difluoromethyl functional groups. These features make it a valuable intermediate for synthesizing complex molecules with potential applications in drug discovery and advanced materials.

The compound's multifunctional reactivity is a key driver of its popularity among researchers. Its pyridine core serves as a versatile scaffold, while the presence of halogen atoms (bromine and iodine) enables diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biologically active compounds, particularly in the development of kinase inhibitors and antiviral agents, which are currently hot topics in medicinal chemistry.

In agrochemical research, 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine is explored for its potential to yield novel pesticides and herbicides. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of agrochemicals, aligning with the industry's growing demand for sustainable crop protection solutions. This aligns with the global trend toward green chemistry and reduced environmental impact, a frequent search query among professionals in the field.

From a synthetic chemistry perspective, the compound's cyano group offers additional reactivity, enabling transformations into carboxylic acids, amides, and other derivatives. This versatility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular structures is essential. Researchers often search for efficient synthetic routes and catalytic methods to optimize the production of such intermediates, making this compound a subject of ongoing methodological studies.

The physicochemical properties of 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine also contribute to its utility. Its moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) facilitates its use in various reaction conditions. Moreover, its stability under ambient conditions ensures ease of handling and storage, a practical advantage for laboratory applications. These attributes are frequently discussed in forums and publications focused on chemical handling best practices.

In the context of material science, this compound's electron-deficient pyridine ring makes it a candidate for designing organic electronic materials, such as OLEDs and photovoltaic devices. The integration of halogen atoms and fluorine can tune electronic properties, a topic of high interest in the development of next-generation optoelectronic materials. Searches related to fluorinated pyridines in electronics have surged, reflecting the interdisciplinary relevance of such compounds.

Quality control and analytical characterization of 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine typically involve techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and confirm its structural integrity, critical for reproducible research outcomes. Analytical data is often a sought-after resource, as evidenced by frequent queries about HPLC methods for halogenated pyridines.

In summary, 3-Bromo-2-cyano-4-(difluoromethyl)-5-iodopyridine (CAS No. 1805010-63-2) is a multifaceted compound with broad applicability across scientific disciplines. Its structural features and reactivity profile position it as a key building block in drug discovery, agrochemical innovation, and advanced material design. As research trends continue to emphasize sustainable chemistry and functional diversity, this compound is likely to remain a focal point for both academic and industrial investigations.